4-[(5-Thiophen-2-ylimidazo[4,5-b]pyrazin-3-yl)methyl]phenol

• CAS No.: 827602-48-2
• Molecular Formula: C16H12N4OS
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 4-[(5-thiophen-2-ylimidazo[4,5-b]pyrazin-3-yl)methyl]phenol
• InChI: InChI=1S/C16H12N4OS/c21-12-5-3-11(4-6-12)9-20-10-18-15-16(20)19-13(8-17-15)14-2-1-7-22-14/h1-8,10,21H,9H2
• InChI Key: BZKMVPNSSFDJPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CN=C3C(=N2)N(C=N3)CC4=CC=C(C=C4)O

Description

4-[(5-Thiophen-2-ylimidazo[4,5-b]pyrazin-3-yl)methyl]phenol is a useful research compound. Its molecular formula is C16H12N4OS and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-[(3-amino-6-thiophen-2-yl-pyrazin-2-ylamino)-methyl]-phenol trifluoroacetic acid salt (10 mg, 0.024 mmol) in triethyl orthoformate (1.5 mL) was refluxed for 4 hours. The starting material was disappeared completely. After evaporation of triethyl orthoformate, the crude product was crystallized in hexane-dichloromethane system to provide 4-(6-thiophen-2-yl-imidazo[4,5-b]pyrazin-1-ylmethyl)-phenol as a brown solid (5 mg).